Cas no 2248406-40-6 (6-Bromo-4-(difluoromethyl)-2-methylquinoline)

• Product Name: 6-Bromo-4-(difluoromethyl)-2-methylquinoline
• CAS No: 2248406-40-6
• MF: C₁₁H₈BrF₂N
• MW: 272.088728904724
• CID: 5810994
• PubChem ID: 137939633
• Update Time: 2025-05-24

6-Bromo-4-(difluoromethyl)-2-methylquinoline Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-4-(difluoromethyl)-2-methylquinoline
• 2248406-40-6
• EN300-6508056

• Inchi： 1S/C11H8BrF2N/c1-6-4-9(11(13)14)8-5-7(12)2-3-10(8)15-6/h2-5,11H,1H3
• InChI Key： KNEJSMNTHLTUFH-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(C=1)=C(C(F)F)C=C(C)N=2

Computed Properties

• Exact Mass: 270.98082g/mol
• Monoisotopic Mass: 270.98082g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 12.9Ų

Additional information on 6-Bromo-4-(difluoromethyl)-2-methylquinoline

6-Bromo-4-(difluoromethyl)-2-methylquinoline: A Comprehensive Overview

The compound 6-Bromo-4-(difluoromethyl)-2-methylquinoline, identified by the CAS number 2248406-40-6, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the quinoline family, a class of heterocyclic aromatic compounds known for their diverse applications in drug discovery, materials science, and synthetic chemistry. The structure of 6-Bromo-4-(difluoromethyl)-2-methylquinoline features a quinoline backbone with substituents at positions 2, 4, and 6, which contribute to its unique chemical properties and reactivity.

The synthesis of 6-Bromo-4-(difluoromethyl)-2-methylquinoline involves advanced organic chemistry techniques, including Friedländer-type synthesis and subsequent functionalization. Recent studies have highlighted the importance of precise control over reaction conditions to achieve high yields and purity. Researchers have also explored alternative synthetic pathways to enhance the efficiency of this process, making it more accessible for large-scale production. The presence of bromine and difluoromethyl groups in the molecule introduces unique electronic and steric effects, which are critical for its applications in medicinal chemistry.

In terms of pharmacological activity, 6-Bromo-4-(difluoromethyl)-2-methylquinoline has shown promising results in preclinical studies. It exhibits potent anti-tumor activity by targeting specific oncogenic pathways, making it a potential candidate for cancer therapy. Additionally, recent research has demonstrated its ability to modulate cellular signaling cascades involved in inflammation and neurodegenerative diseases. These findings underscore the versatility of this compound in addressing complex biological systems.

The application of CAS No. 2248406-40-6 extends beyond pharmacology into materials science. Its unique electronic properties make it a valuable component in the development of advanced materials such as organic semiconductors and light-emitting diodes (LEDs). Recent advancements in nanotechnology have further expanded its potential use in creating novel materials with tailored properties for optoelectronic devices.

In conclusion, 6-Bromo-4-(difluoromethyl)-2-methylquinoline, with its CAS number 2248406-40-6, represents a cutting-edge molecule with wide-ranging applications across multiple disciplines. Its synthesis, pharmacological activity, and material science applications highlight its significance in contemporary research. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play a pivotal role in advancing both scientific understanding and technological innovation.